Cas no 2680760-98-7 (3-(3-acetamido-1H-1,2,4-triazol-1-yl)methylbenzoic acid)

• Product Name: 3-(3-acetamido-1H-1,2,4-triazol-1-yl)methylbenzoic acid
• CAS No: 2680760-98-7
• MF: C₁₂H₁₂N₄O₃
• MW: 260.248682022095
• CID: 5648241
• PubChem ID: 165920033
• Update Time: 2025-06-10

3-(3-acetamido-1H-1,2,4-triazol-1-yl)methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28280752
• 3-[(3-acetamido-1H-1,2,4-triazol-1-yl)methyl]benzoic acid
• 2680760-98-7
• 3-(3-acetamido-1H-1,2,4-triazol-1-yl)methylbenzoic acid

• Inchi： 1S/C12H12N4O3/c1-8(17)14-12-13-7-16(15-12)6-9-3-2-4-10(5-9)11(18)19/h2-5,7H,6H2,1H3,(H,18,19)(H,14,15,17)
• InChI Key： JPZNEROEXGVYTP-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CC(=C1)CN1C=NC(NC(C)=O)=N1)=O

Computed Properties

• Exact Mass: 260.09094026g/mol
• Monoisotopic Mass: 260.09094026g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 97.1Ų

Additional information on 3-(3-acetamido-1H-1,2,4-triazol-1-yl)methylbenzoic acid

3-(3-Acetamido-1H-1,2,4-Triazol-1-yl)methylbenzoic Acid: A Comprehensive Overview

The compound with CAS No 2680760-98-7, commonly referred to as 3-(3-acetamido-1H-1,2,4-triazol-1-yl)methylbenzoic acid, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structure and potential applications in drug development and material science. In this article, we will delve into its properties, synthesis, applications, and recent advancements in research.

Chemical Structure and Properties

3-(3-Acetamido-1H-1,2,4-triazol-1-yl)methylbenzoic acid consists of a benzoic acid moiety attached to a triazole ring substituted with an acetamide group. The triazole ring is a heterocyclic structure with three nitrogen atoms, which contributes to its stability and reactivity. The presence of the acetamide group introduces additional functional diversity, making this compound versatile for various chemical transformations.

Synthesis and Optimization

The synthesis of 3-(3-acetamido-1H-1,2,4-triazol-1-yl)methylbenzoic acid involves a multi-step process that typically begins with the preparation of the triazole intermediate. Recent studies have focused on optimizing the reaction conditions to enhance yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate the formation of the triazole ring while maintaining high efficiency.

Applications in Drug Development

One of the most promising applications of 3-(3-acetamido-1H-1,2,4-triazol-1-yl)methylbenzoic acid lies in its potential as a lead compound for drug development. The molecule's structure allows for various modifications, enabling researchers to explore its biological activities. Recent findings suggest that this compound exhibits anti-inflammatory and antioxidant properties, making it a candidate for treating conditions such as neurodegenerative diseases and cardiovascular disorders.

Recent Research Advances

In recent years, there has been a surge in research focusing on the biological and chemical properties of 3-(3-acetamido-1H-1,2,4-triazol-1-yl)methylbenzoic acid. Scientists have investigated its role as a ligand in metalloenzyme inhibition and its potential as a building block for constructing complex molecular architectures. Additionally, studies have highlighted its ability to act as a precursor for synthesizing advanced materials with tailored properties.

Environmental Impact and Sustainability

As concerns about environmental sustainability grow, researchers are increasingly focusing on green chemistry approaches for synthesizing compounds like 3-(3-acetamido-1H-1,2,4-triazol-1-yl)methylbenzoic acid. Recent advancements include the use of biodegradable solvents and catalytic systems that minimize waste generation. These efforts align with global initiatives to promote eco-friendly chemical practices.

Future Prospects

The future of 3-(3-acetamido-1H-1,2,4-triazol-1-y